Cas no 1804316-90-2 (4-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 4-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1804316-90-2
• MF: C₇HClF₄N₂O₄
• MW: 288.540454626083
• CID: 4829127
• Update Time: 2025-06-12

4-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C7HClF4N2O4/c8-5(15)3-4(9)2(14(16)17)1-13-6(3)18-7(10,11)12/h1H
• InChI Key： BIICNTAOUUOOIE-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(=CN=C1OC(F)(F)F)[N+](=O)[O-])F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 2.8
• Topological Polar Surface Area: 85

Additional information on 4-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

Introduction to 4-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1804316-90-2)

4-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1804316-90-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen-containing pyridine ring fused with an electron-withdrawing nitro group and fluorine atoms, which contribute to its unique reactivity and potential applications.

The molecular structure of 4-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride consists of a pyridine core substituted with a fluorine atom at the 4-position, a nitro group at the 5-position, and a trifluoromethoxy group at the 2-position. The presence of these electron-withdrawing and electron-donating groups makes this compound highly versatile in synthetic chemistry, particularly in the formation of various pharmacophores and bioactive molecules. The carbonyl chloride functionality at the 3-position further enhances its utility as an intermediate in the synthesis of active pharmaceutical ingredients (APIs) and other fine chemicals.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for medicinal applications. The combination of fluorine, nitro, and trifluoromethoxy substituents in 4-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride imparts desirable properties such as metabolic stability, improved bioavailability, and enhanced binding affinity to biological targets. These attributes have made this compound a valuable building block in drug discovery programs targeting various therapeutic areas.

One of the most compelling aspects of 4-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride is its role as a key intermediate in the synthesis of more complex molecules. The carbonyl chloride group is particularly useful for forming amide bonds, which are fundamental in constructing peptide mimetics and other biologically relevant scaffolds. Additionally, the electron-rich nature of the pyridine ring allows for further functionalization via nucleophilic substitution reactions, enabling chemists to tailor the molecule for specific applications.

Recent advancements in computational chemistry have further highlighted the potential of 4-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride as a lead compound. Molecular modeling studies have demonstrated that modifications at the 4-fluoro and 5-nitro positions can significantly influence binding interactions with enzymes and receptors. This has led to several innovative synthetic strategies aimed at optimizing these interactions for improved pharmacological activity. For instance, computational screening has identified novel derivatives that exhibit enhanced potency against targets involved in inflammatory diseases and cancer.

The agrochemical industry has also recognized the significance of 4-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride due to its structural features that contribute to herbicidal and pesticidal properties. Researchers have leveraged its reactivity to develop new classes of crop protection agents that offer improved efficacy while minimizing environmental impact. The presence of fluorine atoms, in particular, has been shown to enhance the stability and bioavailability of agrochemical formulations.

In terms of synthetic methodologies, 4-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride serves as a versatile precursor for constructing more complex heterocyclic frameworks. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents at various positions on the pyridine ring. These transformations have enabled the generation of libraries of novel compounds for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

The role of fluorinated pyridines in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into these molecules often leads to significant improvements in pharmacokinetic properties, such as reduced metabolic clearance and increased lipophilicity. This has made 4-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride an attractive scaffold for designing next-generation therapeutics. Recent studies have shown that fluorinated pyridines can also enhance receptor selectivity, reducing off-target effects and improving overall therapeutic index.

Another area where 4-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride has made an impact is in the development of radiolabeled compounds for diagnostic imaging. The unique electronic properties of this molecule make it suitable for incorporation into positron emission tomography (PET) probes used in oncology research. By labeling this compound with radioactive isotopes such as fluorodeoxyglucose (FDG), researchers can visualize metabolic processes in vivo with high precision.

The synthesis of 4-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride itself presents several challenges due to its sensitive functional groups. However, advances in synthetic chemistry have enabled more efficient and scalable production methods. For instance, flow chemistry techniques have been utilized to improve reaction yields while minimizing waste generation. These innovations align with broader trends toward green chemistry principles, ensuring sustainable production practices.

In conclusion,4-fluoro-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1804316-90) represents a cornerstone compound in modern chemical synthesis with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics targeting diverse diseases. As research continues to uncover new applications for this compound,4-fluoro, nitro, trifluoromethoxy,and carbonyl chloride functionalities will undoubtedly play an even greater role in shaping future drug discovery efforts.